Cas no 27876-94-4 (Crocetin)

Crocetin, extracted from Crocus sativus L., is a high affinity NMDA receptor antagonist that can penetrate the blood-brain barrier

Crocetin structure

Crocetin structure

Product Name:Crocetin

CAS No:27876-94-4

Molecular Formula:C₂₀H₂₄O₄

Molecular Weight:328.4022

MDL:MFCD00017359

CID:95375

Crocetin Properties

Names and Identifiers

- Crocetin
- 8,8'-Diapocarotene-8,8'-dioic acid
- carotenoid dicarboxylic acid
- all-trans-8,8'-diapocarotene-8,8'-dioic acid
- 8,8'-Diapocarotenedioic acid
- Natural yellow 6
- trans-Crocetin
- (2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioic acid
- ALPHA-CROCETIN
- croceicacid
- CROCETIN, trans-(RG)
- trans-Crocetine
- Saffron
- Transcrocetin
- 8,8'-Diapo-psi,psi-carotenedioic acid
- CI 75100
- 20TC155L9C
- 8,8'-diapo-8,8'-carotenedioic acid
- .alpha.-Crocetin
- Transcrocetinate
- Transcrocetin [INN]
- alpha Crocetin
- Crocetin aglycon
- NSC407300
- +Expand
- MDL： MFCD00017359
- InChIKey： PANKHBYNKQNAHN-MQQNZMFNSA-N
- Inchi： 1S/C20H24O4/c1-15(11-7-13-17(3)19(21)22)9-5-6-10-16(2)12-8-14-18(4)20(23)24/h5-14H,1-4H3,(H,21,22)(H,23,24)/b6-5+,11-7+,12-8+,15-9+,16-10+,17-13+,18-14+
- SMILES： O([H])C(/C(/C([H])([H])[H])=C(\[H])/C(/[H])=C(\[H])/C(/C([H])([H])[H])=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\C([H])([H])[H])/C(/[H])=C(\[H])/C(/[H])=C(/C(=O)O[H])\C([H])([H])[H])=O

Computed Properties

Exact Mass: 328.167459g/mol
Surface Charge: 0
XLogP3: 5.4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 8
Monoisotopic Mass: 328.167459g/mol
Monoisotopic Mass: 328.167459g/mol
Topological Polar Surface Area: 74.6Å²
Heavy Atom Count: 24
Complexity: 608
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 7
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 328.4

Experimental Properties

LogP: 4.60940
PSA: 74.60000
Refractive Index: 1.4434 (estimate)
Boiling Point: 585.1°C at 760 mmHg
Melting Point: 285°
Flash Point: 321.7°C
FEMA: 2998
Color/Form: Red cryst.
Density: 1.0786 (rough estimate)

Crocetin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00BDL9-5mg	8,8'-DIAPOCAROTENEDIOIC ACID	27876-94-4	99+%	5mg	$16.00	2024-05-07
A2B Chem LLC	AF30029-5mg	Crocetin	27876-94-4	99+%	5mg	$14.00	2024-04-20
Aaron	AR00BDTL-1mg	8,8'-DIAPOCAROTENEDIOIC ACID	27876-94-4	98%	1mg	$45.00
Ambeed	A146082-1mg	(2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-Tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioic acid	27876-94-4	99+%	1mg	$38.0	2023-06-21
ChemFaces	CFN90226-20mg	Croceic acid	27876-94-4	>=98%	20mg	$278
ChemScence	CS-0018577-5mg	Transcrocetin	27876-94-4	98.04%	5mg	$80.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0405-100mg	Crocetin	27876-94-4	98%	100mg	$120	2023-09-20
ChromaDex Standards	ASB-00003885-010-10mg	CROCETIN, trans	27876-94-4	%	10mg	$222.00
DC Chemicals	DC20020-100 mg	Transcrocetin	27876-94-4	>98%	100mg	$550.0	2022-02-28
eNovation Chemicals LLC	Y1055178-5mg	8,8'-DIAPOCAROTENEDIOIC ACID	27876-94-4	99+%	5mg	$260	2022-04-14

Crocetin Synthesis

Crocetin Suppliers

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

(CAS:27876-94-4)Crocetin

Order Number:TB04572

Stock Status:in Stock

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Purity:>98%

Pricing Information Last Updated:Tuesday, 21 January 2025 17:57

Price($):price inquiry

Crocetin Related Literature

1. Site-selective immobilisation of functional enzymes on to polystyrene nanoparticles†‡

Lu Shin Wong,Krzysztof Okrasa,Jason Micklefield Org. Biomol. Chem., 2010,8, 782-787
2. The role of halide ions in the anisotropic growth of gold nanoparticles: a microscopic, atomistic perspective†

Santosh Kumar Meena,Sirin Celiksoy,Philipp Schäfer,Andreas Henkel,Carsten Sönnichsen,Marialore Sulpizi Phys. Chem. Chem. Phys., 2016,18, 13246-13254
3. Front cover

Lab Chip, 2018,18, 1663-1663
4. Visible to infrared plasmonic absorption from silver nanostructures enabled by microreactor-assisted solution deposition

Chang-Ho Choi,Elizabeth Allan-Cole,Chih-hung Chang CrystEngComm, 2017,19, 1265-1272
5. Bimolecular porous supramolecular networks deposited from solution on layered materials: graphite, boron nitride and molybdenum disulphide†

Vladimir V. Korolkov,Simon A. Svatek,Stephanie Allen,Clive J. Roberts,Saul J. B. Tendler,Takashi Taniguchi,Kenji Watanabe,Neil R. Champness,Peter H. Beton Chem. Commun., 2014,50, 8882-8885
6. MnO2 modified TiN nanotube arrays on Ti mesh for flexible supercapacitors electrode†

Chao Chen RSC Adv., 2017,7, 56440-56446
7. Efficient solvent-free cationization of alkylpolyglycoside based surfactant compositions using natural glycine betaine†

H. Rolland,J. Guilbot Green Chem., 2016,18, 1664-1673
8. Timescales of water transport in viscous aerosol: measurements on sub-micron particles and dependence on conditioning history

Jessica W. Lu,Andrew M. J. Rickards,Jim S. Walker,Kerry J. Knox,Rachael E. H. Miles,Jonathan P. Reid Phys. Chem. Chem. Phys., 2014,16, 9819-9830
9. Thermodynamic forecasting of mechanically interlocked switches†

Mark A. Olson,Adam B. Braunschweig,Taichi Ikeda,Lei Fang,Ali Trabolsi,Alexandra M. Z. Slawin,Saeed I. Khan,J. Fraser Stoddart Org. Biomol. Chem., 2009,7, 4391-4405
10. Daldinone derivatives from the mangrove-derived endophytic fungus Annulohypoxylon sp.†

Fabian Stuhldreier,Tibor Kurtán,Attila Mándi,Sathishkumar Arumugam,Wenhan Lin,Björn Stork,Sebastian Wesselborg,Horst Weber,Birgit Henrich,Georgios Daletos,Peter Proksch RSC Adv., 2017,7, 5381-5393

Related Categories

27876-94-4 (Crocetin) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:27876-94-4)Crocetin

sfd12875

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:27876-94-4)Crocetin

A819224

Purity:99%/99%

Quantity:100mg/250mg

Price($):160.0/271.0